Cas no 95935-98-1 (Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-)
95935-98-1 structure
Product Name:Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
CAS No:95935-98-1
MF:C4H9N5O3
MW:175.145959615707
CID:751624
PubChem ID:13492814
Update Time:2025-04-19
Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]-
- 1-carbamoyl-3-[(carbamoylamino)methyl]urea
- N-[(Carbamoylamino)methyl]-2-imidodicarbonic diamide
- DTXSID00542132
- 95935-98-1
-
- Inchi: 1S/C4H9N5O3/c5-2(10)7-1-8-4(12)9-3(6)11/h1H2,(H3,5,7,10)(H4,6,8,9,11,12)
- InChI Key: UAQAPRQAYISXQV-UHFFFAOYSA-N
- SMILES: O=C(NC(N)=O)NCNC(N)=O
Computed Properties
- Exact Mass: 175.07053917g/mol
- Monoisotopic Mass: 175.07053917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 139Ų
Imidodicarbonic diamide, N-[[(aminocarbonyl)amino]methyl]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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